BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to Nickel
Selenate: Anhydrous and Hexahydrate Forms

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nickel selenate

Cat. No.: B085847

This technical guide provides an in-depth overview of the chemical and physical properties of
nickel selenate in its anhydrous and hexahydrate forms. It is intended for researchers,
scientists, and professionals in the field of drug development and materials science who
require detailed information on this inorganic compound. This document outlines its key
characteristics, a standard synthesis protocol, and a visualization of its thermal decomposition
pathway.

Core Properties and Identification

Nickel(ll) selenate (NiSeOa) is a nickel salt of selenic acid. It is most commonly encountered in
its hydrated form, nickel selenate hexahydrate, which is a green crystalline solid.[1][2] The
anhydrous form can be obtained through the dehydration of its hydrated counterpart.

Quantitative Data Summary

The following table summarizes the key quantitative data for both the anhydrous and
hexahydrate forms of nickel selenate for easy comparison.
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Nickel Selenate

Property Nickel Selenate Anhydrous

Hexahydrate
CAS Number 15060-62-5[1][3] 10101-99-2[1][3]
Molecular Formula NiSeOa4 NiSeOas:-6H20
Molar Mass 201.64 g/mol [3] 309.74 g/mol
Appearance Green solid[1] Green tetragonal crystals[1][2]
Density 4.8 g/lcm3[3] 2.314 g/cm3[1][3]

N Tetragonal, space group

Crystal Structure Not specified

P41212[1][2]
Solubility in Water Soluble 350 g/L at 20 °C[3]

Experimental Protocols

A standard and straightforward method for the laboratory synthesis of nickel selenate is
through the reaction of nickel(ll) carbonate with selenic acid.[1][3]

Synthesis of Nickel Selenate

Objective: To synthesize nickel(ll) selenate via the reaction of nickel(ll) carbonate and selenic
acid.

Materials:

» Nickel(ll) carbonate (NiCOs)
e Selenic acid (H2SeOa)

» Deionized water

» Beakers

e Stirring rod

o Heating plate
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pH indicator paper
Crystallization dish
Filtration apparatus (e.g., Buchner funnel and flask)

Drying oven

Methodology:

In a well-ventilated fume hood, carefully add a stoichiometric amount of solid nickel(Il)
carbonate to a solution of selenic acid in a beaker with gentle stirring. The reaction will
produce carbon dioxide gas, so the addition should be done slowly to control effervescence.

The reaction proceeds according to the following equation: NiCOs + H2SeOs — NiSeOas +
H20 + CO2z (g)[1]

Continue stirring the mixture until the evolution of CO2 ceases, indicating the completion of
the reaction. The resulting solution will be a clear green color.

Gently heat the solution to concentrate it and promote crystallization upon cooling.

Allow the concentrated solution to cool slowly in a crystallization dish. Green crystals of
nickel selenate hexahydrate will form.

Separate the crystals from the mother liquor by vacuum filtration.

Wash the crystals with a small amount of cold deionized water to remove any remaining
impurities.

Dry the crystals in a low-temperature oven or a desiccator to obtain the final product.

Thermal Decomposition Pathway

Nickel selenate hexahydrate undergoes a multi-step decomposition upon heating.[1][2] This

process involves dehydration followed by the breakdown of the anhydrous salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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